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Compound of Interest

Compound Name: L-METHIONINE (13C5)

Cat. No.: B1579924

Get Quote

Part 1: Executive Safety Directive (Read First)
CRITICAL DISTINCTION: L-Methionine (13C5) contains Carbon-13, a stable isotope. It is

NOT radioactive.

Do NOT dispose of this material in radioactive waste streams (unless mixed with other

radiolabels like 14C or 3H). Doing so will incur unnecessary costs and trigger "decay-in-

storage" protocols that are chemically impossible for stable isotopes.

Hazard Status: Non-hazardous under GHS and RCRA standards (unless mixed with

hazardous solvents).

Immediate Action: If spilled, sweep up dry.[1] No special radiation shielding or Geiger counter

screening is required.

Part 2: Technical Profile & Causality
To understand the disposal logic, we must first validate the material's physicochemical

properties. The disposal method is dictated by the matrix (what the methionine is dissolved in)

rather than the amino acid itself.
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Table 1: Physicochemical & Regulatory Data
Property Specification Operational Implication

Chemical Name L-Methionine (13C5) Labeled on all 5 carbons.

CAS Number 63-68-3 (Unlabeled generic)
SDS often defaults to

unlabeled CAS.

Radioactivity None (Stable Isotope)
Disposal Path: Chemical

Waste (Not Rad Waste).

RCRA Status
Non-Regulated (Not P or U

listed)

Can be managed as non-

hazardous chemical waste.[1]

Solubility ~56 g/L (25°C)
High water solubility implies

aqueous waste streams.

Flash Point N/A (Solid) Not ignitable.[2]

Bio-compatibility High (Amino Acid)
Risk of bacterial growth in

aqueous waste containers.

The "Self-Validating" Logic
Standard laboratory protocols often fail because they treat all "chemicals" as toxic. For L-
Methionine (13C5), the risk is not toxicity, but regulatory misclassification.

Why we segregate: Mixing stable isotopes with radioactive waste creates "mixed waste,"

which is exponentially more expensive to dispose of.

Why we avoid drains: While L-Methionine is biodegradable, local Publicly Owned Treatment

Works (POTW) permits usually ban "chemical inventory" disposal to prevent BOD (Biological

Oxygen Demand) spikes.

Part 3: Pre-Disposal Assessment (Decision Matrix)
Before disposal, you must run this mental check to select the correct protocol.
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Start: Waste Assessment

Is the L-Met (13C5)
mixed with other substances?

Pure Solid / Powder

No (Pure)

Does mixture contain
Radioisotopes (14C, 3H, 32P)?

Yes

Protocol A:
Non-Hazardous Chemical Waste

(Solid Bin)

Protocol D:
Radioactive Waste Stream

Yes

Is it in cell culture media
(Biologicals)?

No

Protocol B:
Biohazard/Autoclave

Yes

Is it in Organic Solvents?

No

Halogenated?
(DCM, Chloroform)

Yes

Aqueous Buffer/Water?

No (Water only)

Protocol C1:
Halogenated Waste

Yes

Non-Halogenated?
(MeOH, Acetonitrile)

No

Protocol C2:
Non-Halogenated Waste

Protocol C3:
Aqueous Chemical Waste

Click to download full resolution via product page

Figure 1: Decision logic for L-Methionine (13C5) disposal based on matrix composition.
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Part 4: Detailed Disposal Protocols
Protocol A: Pure Solid Waste (Expired/Excess Inventory)
Scenario: You have a vial of dry L-Methionine (13C5) powder that is expired or no longer

needed.

Containerize: Keep the material in its original glass/plastic vial if possible. Ensure the cap is

tight.[3]

Secondary Containment: Place the vial into a clear, sealable polyethylene bag (Ziploc type).

Labeling: Apply a "Non-Hazardous Chemical Waste" label.

Constituents: "L-Methionine (13C5) - 100%"

Hazards: Check "None" or "Non-Regulated."

Disposal: Deposit into your facility's Solid Chemical Waste drum.

Note: Do not throw in regular trash.[4] While non-toxic, chemical powders in trash cans

alarm janitorial staff and violate "cradle-to-grave" tracking policies in many institutions.

Protocol B: Biological Media (Cell Culture)
Scenario: L-Methionine (13C5) was used as a metabolic tracer in cell culture media.

Deactivation: If the culture contains live cells or viral vectors, add bleach (final concentration

10%) or designated biocide. Allow to sit for 30 minutes.

Disposal:

Option 1 (Autoclave): If your facility permits, autoclave the waste. The 13C isotope is

stable and will not be affected by heat. Dispose of as treated biological waste.

Option 2 (Liquid Waste): If the media contains other chemical inhibitors, collect in Aqueous

Waste carboys.

Protocol C: Solvent-Based Waste (LC-MS Effluent)
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Scenario: Waste generated from Mass Spectrometry analysis containing Methionine dissolved

in Acetonitrile/Water or Methanol.

Segregation:

Non-Halogenated: If dissolved in Methanol, Acetonitrile, or Ethanol.

Halogenated: If dissolved in Chloroform or Dichloromethane (DCM).

Collection: Pour into the appropriate HDPE waste carboy (e.g., "Organic Solvents").

Labeling:

List the solvent percentages (e.g., "Acetonitrile 50%, Water 50%").

List "Trace L-Methionine (13C5)" as a constituent.

Caution: Do not fill carboys >90% full to allow for expansion.

Part 5: Frequently Asked Questions
(Troubleshooting)
Q: Can I pour aqueous L-Methionine down the sink? A:Generally, No. While L-Methionine is a

nutrient, laboratory sinks are not designed for chemical inventory disposal. "Dilution is not the

solution." However, trace amounts from rinsing glassware (wash water) are typically acceptable

under EPA/POTW guidelines for non-hazardous substances [1].

Q: My Radiation Safety Officer (RSO) is asking about the 13C. What do I say? A: Show them

the SDS. Point out that Carbon-13 is a stable natural isotope (1.1% natural abundance) and

has zero decay activity.[5] It requires no license to possess and no decay-in-storage [2].

Q: Does 13C5 enrichment change the toxicity? A: No. The isotopic substitution does not alter

the chemical toxicity profile. Treat it exactly as you would unlabeled L-Methionine [3].

Part 6: References
U.S. Environmental Protection Agency (EPA). (2024). Resource Conservation and Recovery

Act (RCRA) Regulations: Title 40 CFR Part 261 - Identification and Listing of Hazardous
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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